BENGHE Validation & Comparative

Check Availability & Pricing

Introduction: The Pyrazolo[1,5-a]pyridine
Scaffold as a Privileged Heterocycle

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Bromo-3-iodopyrazolo[1,5-
Compound Name:

ajpyridine
CAS No.: 2238831-51-9
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The pyrazolo[1,5-a]pyridine core is a fused bicyclic heterocycle that has garnered significant
attention in medicinal chemistry. Its rigid structure and ability to be extensively functionalized
have established it as a "privileged scaffold," capable of interacting with a diverse range of
biological targets. This has led to the development of compounds with a wide spectrum of
activities, including potent kinase inhibitors, antitubercular agents, and modulators of the
central nervous system.[1]

This guide provides a comparative analysis of the structure-activity relationships (SAR) of
pyrazolo[1,5-a]pyridine derivatives, with a specific focus on the impact of substituents at the 4-
position. Understanding how modifications at this position influence biological activity,
selectivity, and pharmacokinetic properties is crucial for the rational design of novel
therapeutics. We will delve into specific examples, supported by experimental data and
protocols, to provide researchers, scientists, and drug development professionals with
actionable insights.

The Core Scaffold and Synthetic Strategies
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The pyrazolo[1,5-a]pyridine nucleus is an aromatic system with nitrogen atoms at positions 1
and 5. The numbering convention is critical for discussing substitution patterns and is illustrated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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